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Compound of Interest

N-Methoxy-N-methylbut-2-
Compound Name:

enamide
CAS No.: 109480-79-7
Cat. No.: B3184315

Get Quote

Executive Summary & Strategic Value
-Methoxy-

-methylbut-2-enamide (Crotonyl Weinreb Amide) represents a pivotal "chiral pool alternative” in
modern organic synthesis. Unlike starting with expensive chiral raw materials, this achiral
building block allows for the de novo installation of stereocenters via catalytic asymmetric
desymmetrization and conjugate additions.

Its strategic value lies in its dual functionality:
* The Michael Acceptor (

-unsaturation): Activated for nucleophilic attack but resistant to polymerization compared to
simple acrylates.

¢ The Weinreb Handle: The
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-methoxy-

-methyl moiety prevents 1,2-addition (over-addition) of organometallics, stabilizing the
tetrahedral intermediate via chelation. This allows for the subsequent controlled release of
aldehydes or ketones after the stereocenters have been established.

This guide details three high-fidelity workflows for functionalizing this scaffold: Asymmetric
Conjugate Addition (C-C Bond Formation), Asymmetric Dihydroxylation (C-O Bond Formation),
and Stereoselective Amination (C-N Bond Formation).

Strategic Reaction Map

The following workflow illustrates the divergent utility of the substrate.

Asymmetric Conjugate Addition > B-Chiral Amide Chiral Ketone
(Cu/Phosphoramidite) (>96% ee) (Retention of Stereochem)

Crotonyl Weinreb Amide Sharpless Asymmetric > Syn-Diol Amide

(Achiral Precursor) Dihydroxylation (>95% ee)

Stereoselective Aza-Michael B-Amino Amide
(Li-Amide) (>95% de)

Click to download full resolution via product page

Figure 1: Divergent synthetic pathways from the parent crotonyl Weinreb amide. The amide
handle is preserved for late-stage diversification.

Module A: Catalytic Asymmetric Conjugate Addition
(C-C Bond Formation)

The most powerful transformation for this substrate is the Copper-catalyzed Asymmetric
Conjugate Addition (ACA) of organometallics. While uncatalyzed Grignard reagents often
attack the carbonyl (even in Weinreb amides) or result in racemic mixtures, the use of Feringa-
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type phosphoramidite ligands creates a chiral pocket that directs the nucleophile exclusively to
the

-position with high enantiocontrol.

Mechanism of Action

The reaction proceeds via a Cu(l) species. The phosphoramidite ligand (L*) binds to copper,
forming a complex that accelerates the transmetallation of the alkyl group from
Zinc/Magnesium to Copper. The resulting chiral alkyl-copper species undergoes selective
carbocupration of the alkene.

-Complex
(Face Selective)

\.\ /

Active Catalyst
L*-Cu-R

Cu(OTH2 + L*

Zn-Enolate B-Cuprated

B

(Product Precursor) Intermediate

Click to download full resolution via product page

Figure 2: Simplified catalytic cycle for the Cu/Phosphoramidite-catalyzed 1,4-addition.

Detailed Protocol: Enantioselective Addition of
Diethylzinc

Target: Synthesis of (R)-3-methylpentanoic acid methoxy-methyl-amide. Standard: >95% Yield,
>906% ee.
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Reagents:

Substrate:

-Methoxy-
-methylbut-2-enamide (1.0 equiv)
o Catalyst Precursor:
(1.0 mol%)
e Ligand:
-Phosphoramidite (Feringa Ligand) (2.0 mol%)

e Nucleophile:

(1.0 M in hexanes, 1.5 equiv)

Solvent: Toluene (Anhydrous)

Step-by-Step Methodology:

Catalyst Formation: In a flame-dried Schlenk tube under Argon, dissolve

(3.6 mg, 0.01 mmol) and the chiral phosphoramidite ligand (0.02 mmol) in anhydrous toluene
(5 mL). Stir at ambient temperature for 30 minutes. The solution should turn colorless or pale
yellow, indicating complex formation.

e Substrate Addition: Cool the reaction mixture to -20°C. Add the crotonyl Weinreb amide (129
mg, 1.0 mmol) dissolved in toluene (2 mL).

» Nucleophile Addition: Add

(1.5 mL, 1.5 mmol) dropwise over 10 minutes. Note: Exothermic reaction. Maintain internal
temp < -15°C.

e Reaction: Stir at -20°C for 12 hours. Monitor by TLC (EtOAc/Hexanes 1:3). The Weinreb
amide spot (
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) should disappear.

e Quench: Carefully add saturated aqueous

(5 mL) at -20°C. Vigorous gas evolution (ethane) will occur.

e Workup: Warm to room temperature. Extract with

(3 x 10 mL). Wash combined organics with brine, dry over
, and concentrate.

 Purification: Flash chromatography on silica gel.

Why this works: The Weinreb amide is less reactive than an aldehyde, preventing background
(racemic) reaction with the zinc reagent, but sufficiently active to undergo Cu-catalyzed
addition.

Module B: Asymmetric Dihydroxylation (C-O Bond
Formation)

Sharpless Asymmetric Dihydroxylation (AD) is the industry standard for converting alkenes to
vicinal diols. While electron-deficient alkenes (like amides) react slower than styrenes, the
addition of methanesulfonamide accelerates the hydrolysis of the osmate ester intermediate,
making this reaction highly efficient for Weinreb amides.

Protocol: Sharpless AD of Crotonyl Weinreb Amide

Target: (2S, 3R)-2,3-Dihydroxy-N-methoxy-N-methylbutanamide.
Reagents:

e AD-mix-a (1.4 g per mmol of substrate)

o Methanesulfonamide (

) (1.0 equiv)

e Solvent:
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(1:1 viv)

Methodology:

Preparation: In a round-bottom flask, dissolve AD-mix-a (1.4 g) and
(95 mg, 1.0 mmol) in
(10 mL total). Stir at room temperature until two clear phases form (orange lower phase).

Cooling: Cool the mixture to 0°C. Solid inorganic salts may precipitate; this is normal.
Addition: Add

-Methoxy-
-methylbut-2-enamide (129 mg, 1.0 mmol) in one portion.

Incubation: Stir vigorously at 0°C for 24—-48 hours. Crucial: The reaction is heterogeneous;
vigorous stirring is required to maintain surface area between phases.

Quench: Add solid sodium sulfite (

, 1.5 g) and stir at room temperature for 45 minutes. The mixture should turn from
orange/brown to pale yellow/colorless.

Extraction: Extract with EtOAc (4 x 15 mL). The diol is polar; ensure thorough extraction.

Analysis: The resulting syn-diol is formed with >95% ee.[1]

Module C: Stereoselective Aza-Michael Addition (C-
N Bond Formation)

For introducing nitrogen, the Davies protocol utilizing chiral lithium amides is superior to

transition metal catalysis for this specific substrate. It leverages the “chiral pool" of the amine

reagent to induce diastereoselectivity.

Key Insight: The reaction relies on the ordered transition state of the lithium enolate. Reagent:
Lithium (
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-benzyl-

-methylbenzylamide.[2] Conditions: THF, -78°C. Outcome: >95% diastereomeric excess (de).
This route is particularly useful for synthesizing

-amino acids or

-lactams.

Downstream Processing: Ketone Synthesis|[3]

The primary advantage of using the Weinreb amide is the ability to convert the functionalized
product into a ketone without destroying the newly formed stereocenters.

Critical Warning (Racemization Risk): When converting the product of Module A (e.g., a

-chiral amide) to a ketone using a Grignard reagent, the
-proton is potentially acidic.

o Risk: Basic Grignard reagents can deprotonate the

-position, leading to enolization and racemization of the
-center (if chiral) or erosion of
-purity via retro-Michael pathways (rare but possible).

e Solution: Use LaClI3-2LiCl (Lanthanum salts) as an additive or ensure low temperature
(-78°C) during the addition. The stable chelated intermediate prevents the ketone from
forming until the acidic quench, protecting the stereocenter.

Troubleshooting & Optimization Table
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Issue

Probable Cause

Corrective Action

Low Conversion (ACA)

Inactive Catalyst

Ensure

is anhydrous. Use flame-dried
glassware. Oxygen kills the

active Cu-species.

Racemic Product (ACA)

Background Reaction

Reduce temperature to -40°C.

Ensure slow addition of

Slow Reaction (AD)

Electron-deficient alkene

Must add

(1 equiv). Increase

concentration of

slightly if necessary.

Low Yield (Workup)

Water Solubility

Weinreb amides and their diol
derivatives are polar. Saturate
aqueous layer with NaCl

before extraction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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